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Compound of Interest

2-(4-Formyl-2-
Compound Name: )
methoxyphenoxy)acetamide

Cat. No.: B068186

Disclaimer: This document provides a technical overview of 2-(4-formyl-2-
methoxyphenoxy)acetamide. It is important to note that this specific compound is not
extensively studied in publicly available scientific literature. Therefore, this guide has been
constructed by drawing inferences from established chemical principles and data available for
structurally related compounds, particularly other vanillin derivatives. All information presented
herein should be considered in this context and validated through direct experimentation.

Introduction

2-(4-Formyl-2-methoxyphenoxy)acetamide is a chemical compound belonging to the class of
vanillin derivatives. Vanillin and its analogues are of significant interest to the scientific
community due to their broad spectrum of biological activities, including antioxidant,
antimicrobial, anti-inflammatory, and anticancer properties. This guide aims to provide
researchers, scientists, and drug development professionals with a comprehensive
understanding of the chemical properties, a plausible synthetic route, and potential biological
activities of 2-(4-formyl-2-methoxyphenoxy)acetamide, based on the current body of
knowledge on related molecules.

Chemical and Physical Properties

The fundamental properties of 2-(4-formyl-2-methoxyphenoxy)acetamide are summarized
below. This information is primarily sourced from publicly accessible chemical databases.
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Property Value Source
2-(4-formyl-2-

IUPAC Name ] PubChem[1]
methoxyphenoxy)acetamide

Molecular Formula C10H11NOa PubChem[1]

Molecular Weight 209.20 g/mol PubChem[1]

CAS Number 186685-89-2 PubChem[1]
Predicted to be a solid at room

Appearance Inferred
temperature

Predicted to be soluble in
Solubility organic solvents like DMSO Inferred

and ethanol

Proposed Synthesis

While a specific, detailed experimental protocol for the synthesis of 2-(4-formyl-2-
methoxyphenoxy)acetamide is not readily available in the literature, a plausible synthetic
route can be proposed based on standard organic chemistry reactions and established
methods for the synthesis of similar acetamide derivatives from phenolic aldehydes. The
proposed synthesis is a two-step process starting from the readily available vanillin.

Experimental Protocol

Step 1: Synthesis of 2-(4-formyl-2-methoxyphenoxy)acetic acid

This step involves the Williamson ether synthesis, a well-established method for forming
ethers. Vanillin is reacted with an a-haloacetic acid ester (e.g., ethyl chloroacetate) in the
presence of a base, followed by hydrolysis of the ester to the carboxylic acid.

o Materials: Vanillin, ethyl chloroacetate, potassium carbonate, acetone, sodium hydroxide,
hydrochloric acid.

e Procedure:

o To a solution of vanillin in acetone, add potassium carbonate.
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o Add ethyl chloroacetate dropwise to the stirring mixture.

o Reflux the reaction mixture for several hours until the reaction is complete (monitored by
TLC).

o Cool the mixture, filter off the inorganic salts, and evaporate the solvent.

o To the resulting crude ester, add an aqueous solution of sodium hydroxide and stir at room
temperature to hydrolyze the ester.

o Acidify the reaction mixture with hydrochloric acid to precipitate the carboxylic acid.
o Filter, wash with cold water, and dry to obtain 2-(4-formyl-2-methoxyphenoxy)acetic acid.
Step 2: Amidation of 2-(4-formyl-2-methoxyphenoxy)acetic acid

The final step is the conversion of the carboxylic acid to the primary amide. This can be
achieved using a variety of standard amidation procedures.

o Materials: 2-(4-formyl-2-methoxyphenoxy)acetic acid, thionyl chloride or a carbodiimide
coupling agent (e.g., EDC), ammonia solution or ammonium chloride with a base.

e Procedure (via an acid chloride):

[¢]

Treat the carboxylic acid with thionyl chloride to form the corresponding acid chloride.

[¢]

Carefully add the acid chloride to a cooled, concentrated solution of ammonia.

[e]

Stir the reaction mixture until the amidation is complete.

o

Collect the precipitated product by filtration, wash with water, and purify by
recrystallization.

Synthesis Workflow
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A proposed two-step synthesis of 2-(4-formyl-2-methoxyphenoxy)acetamide from vanillin.

Potential Biological Activities and Mechanism of
Action

The biological activities of 2-(4-formyl-2-methoxyphenoxy)acetamide have not been explicitly
reported. However, based on the known bioactivities of the vanillin scaffold, several potential
applications can be inferred.

Antioxidant Activity

Vanillin and its derivatives are well-documented as potent antioxidants.[2] The phenolic
hydroxyl group and the methoxy group on the aromatic ring are key to their radical scavenging
ability. It is plausible that 2-(4-formyl-2-methoxyphenoxy)acetamide retains this antioxidant
capacity.

Potential Mechanism: The antioxidant activity is likely exerted through the donation of a
hydrogen atom from the phenolic hydroxyl group (if present, although in this molecule it is
converted to an ether) or through the stabilization of radicals via resonance within the aromatic
ring. The presence of the electron-donating methoxy group enhances this effect.
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Protective Action

Reactive Oxygen Species (ROS) 2-(4-Formyl-2-methoxyphenoxy)acetamide
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Cellular Damage
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Conceptual diagram of potential antioxidant mechanism.

Antimicrobial Activity

Many vanillin derivatives have demonstrated antimicrobial properties against a range of
bacteria and fungi.[3] The aldehyde group and the overall structure of the molecule can
interfere with microbial cell membranes and metabolic pathways.

Potential Target Organisms and Data:

Organism Type Potential Target Species Inferred Activity

) Escherichia coli, )
Bacteria Moderate to high
Staphylococcus aureus

) Candida albicans, Aspergillus
Fungi ) Moderate
niger

Note: The activity levels are inferred from studies on other vanillin derivatives and require
experimental verification for 2-(4-formyl-2-methoxyphenoxy)acetamide.

Conclusion and Future Directions

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b068186?utm_src=pdf-body-img
https://www.researchgate.net/publication/324203791_Synthesis_and_Evaluation_of_Vanillin_Derivatives_as_Antimicrobial_Agents
https://www.benchchem.com/product/b068186?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b068186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

2-(4-Formyl-2-methoxyphenoxy)acetamide is a vanillin derivative with potential for
interesting biological activities, particularly as an antioxidant and antimicrobial agent. This
technical guide provides a foundational understanding of its properties and a plausible route for
its synthesis. However, the lack of direct experimental data highlights a significant research

gap.
Recommendations for Future Research:

o Synthesis and Characterization: The proposed synthetic route should be experimentally
validated, and the resulting compound fully characterized using modern analytical
techniques (NMR, Mass Spectrometry, IR, etc.).

 Biological Screening: A comprehensive biological evaluation of the synthesized compound
should be undertaken to determine its antioxidant, antimicrobial, anti-inflammatory, and
cytotoxic properties.

» Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of a library of related
acetamide derivatives would provide valuable insights into the structural requirements for
optimal biological activity.

e Mechanistic Studies: Should promising biological activity be identified, further studies to
elucidate the specific molecular mechanisms of action would be warranted.

This guide serves as a starting point for researchers interested in exploring the potential of 2-
(4-formyl-2-methoxyphenoxy)acetamide and its derivatives in the fields of medicinal
chemistry and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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